Cas no 52765-19-2 (3-Buten-2-one, 1-bromo-4-(dimethylamino)-3-(2-nitrophenyl)-)

• Product Name: 3-Buten-2-one, 1-bromo-4-(dimethylamino)-3-(2-nitrophenyl)-
• CAS No: 52765-19-2
• MF: C₁₂H₁₃BrN₂O₃
• MW: 313.147222280502
• CID: 358896
• PubChem ID: 54477065
• Update Time: 2025-04-19

3-Buten-2-one, 1-bromo-4-(dimethylamino)-3-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1-bromo-4-(dimethylamino)-3-(2-nitrophenyl)-
• 1-bromo-4-(dimethylamino)-3-(2-nitrophenyl)but-3-en-2-one
• DTXSID80711607
• SCHEMBL11788092
• 52765-19-2

• Inchi： 1S/C12H13BrN2O3/c1-14(2)8-10(12(16)7-13)9-5-3-4-6-11(9)15(17)18/h3-6,8H,7H2,1-2H3
• InChI Key： XMIFPCVWFWNXIH-UHFFFAOYSA-N
• SMILES： BrCC(C(=CN(C)C)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 312.01099
• Monoisotopic Mass: 312.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45